Cas no 1270406-40-0 (Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine)

• Product Name: Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine
• CAS No: 1270406-40-0
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• MDL: MFCD18661022
• CID: 4783026
• Update Time: 2025-06-08

Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine

• MDL： MFCD18661022
• Inchi： 1S/C10H11F3N2/c11-10(12,13)8-4-3-7(5-15-8)9(14)6-1-2-6/h3-6,9H,1-2,14H2
• InChI Key： YAOMIDCXFUVPAI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(C1CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine

Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine (CAS No. 1270406-40-0): A Comprehensive Overview

Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine, identified by its CAS number 1270406-40-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopropyl group and a pyridine ring substituted with a trifluoromethyl moiety, which together contribute to its unique chemical and biological properties.

The structural features of Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine make it a promising candidate for further exploration in drug discovery. The cyclopropyl group, known for its stability and ability to influence electronic properties, interacts synergistically with the electron-withdrawing trifluoromethyl group attached to the pyridine ring. This combination enhances the compound's potential as an intermediate in synthesizing bioactive molecules.

Recent studies have highlighted the significance of trifluoromethyl-substituted pyridines in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. The presence of the trifluoromethyl group in Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine not only enhances its lipophilicity but also contributes to its potential as a pharmacophore in the development of novel therapeutic agents.

In the realm of drug design, the flexibility offered by the cyclopropyl ring allows for conformational diversity, which can be crucial for achieving optimal interactions with biological targets. This structural motif has been widely employed in the synthesis of small-molecule inhibitors and activators, making Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine a valuable building block for medicinal chemists.

One of the most compelling aspects of this compound is its potential application in addressing various therapeutic challenges. The pyridine scaffold is a common feature in many bioactive molecules, and its modification with electron-withdrawing groups like trifluoromethyl enhances its pharmacological profile. This has led to increased interest in exploring derivatives of Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine for their potential therapeutic effects.

The synthesis of Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex framework of this molecule. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine and biological targets. These studies provide insights into binding affinities, metabolic pathways, and potential side effects, which are critical for evaluating its suitability as a drug candidate.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting enzymes involved in disease pathways. The structural features of Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine make it a versatile scaffold for designing such inhibitors. Its ability to modulate enzyme activity while maintaining high selectivity is highly valued in drug development.

In conclusion, Cyclopropyl[6-(trifluoromethyl)pyridin-3-yl]methanamine (CAS No. 1270406-40-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and potential applications in drug discovery underscore its importance as a research compound. As ongoing studies continue to uncover new possibilities, this molecule is poised to play a crucial role in the development of next-generation therapeutic agents.